N-({1-[(5-chloro-2-furyl)methyl]piperidin-3-yl}methyl)thiophene-2-sulfonamide

• IUPAC Name: N-[[1-[(5-chlorofuran-2-yl)methyl]piperidin-3-yl]methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H19ClN2O3S2/c16-14-6-5-13(21-14)11-18-7-1-3-12(10-18)9-17-23(19,20)15-4-2-8-22-15/h2,4-6,8,12,17H,1,3,7,9-11H2
• InChI Key: OJNXETGRTWIFQS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(O2)Cl)CNS(=O)(=O)C3=CC=CS3
• Molecular Formula: C15H19ClN2O3S2
• Molecular Weight: 374.9 g/mol

Description

N-({1-[(5-chloro-2-furyl)methyl]piperidin-3-yl}methyl)thiophene-2-sulfonamide is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-({1-[(5-chloro-2-furyl)methyl]piperidin-3-yl}methyl)thiophene-2-sulfonamide is not fully understood. However, it has been shown to act on various targets in the central nervous system, including voltage-gated sodium channels and GABA receptors. It has also been shown to inhibit the activity of enzymes involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-({1-[(5-chloro-2-furyl)methyl]piperidin-3-yl}methyl)thiophene-2-sulfonamide has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce seizure activity, decrease pain sensitivity, and reduce inflammation. It has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-({1-[(5-chloro-2-furyl)methyl]piperidin-3-yl}methyl)thiophene-2-sulfonamide in lab experiments include its potential as a treatment for various neurological and inflammatory conditions, as well as its ability to improve cognitive function and memory. However, limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

For research on N-({1-[(5-chloro-2-furyl)methyl]piperidin-3-yl}methyl)thiophene-2-sulfonamide include further studies on its mechanism of action, as well as its potential as a treatment for various neurological and inflammatory conditions. Additionally, future research could focus on the development of new derivatives of this compound with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of N-({1-[(5-chloro-2-furyl)methyl]piperidin-3-yl}methyl)thiophene-2-sulfonamide involves the reaction of 5-chloro-2-furfural with piperidine, followed by the reaction of the resulting compound with thiophene-2-sulfonyl chloride. This compound has been synthesized using various methods, including microwave-assisted synthesis, and has been characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-({1-[(5-chloro-2-furyl)methyl]piperidin-3-yl}methyl)thiophene-2-sulfonamide has been studied for its potential applications in scientific research. It has been shown to have anticonvulsant, antinociceptive, and anti-inflammatory effects in animal models. It has also been studied for its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.